Cas no 160705-72-6 ((2R,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid)

(2R,4R)-4-Fluoro-5-oxopyrrolidine-2-carboxylic acid is a fluorinated pyrrolidine derivative with significant utility in medicinal chemistry and pharmaceutical research. Its stereospecific (2R,4R) configuration ensures high enantiomeric purity, making it valuable for chiral synthesis and drug development. The presence of a fluorine atom at the 4-position enhances metabolic stability and bioavailability, while the 5-oxo and carboxylic acid functionalities provide reactive handles for further derivatization. This compound is particularly useful as a building block for protease inhibitors and other bioactive molecules. Its well-defined structure and synthetic versatility make it a preferred intermediate for researchers exploring fluorinated heterocycles and peptidomimetics.

(2R,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid structure

160705-72-6 structure

Product Name:(2R,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid

CAS No:160705-72-6

MF:C₅H₆FNO₃

MW:147.104444980621

CID:109561

PubChem ID:7195106

Update Time:2025-10-19

(2R,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- (2S,4R)-4-Fluoro-5-oxopyrrolidine-2-carboxylic acid
- cis-3-Fluor-2-pyrrolidon-5-carbonsaeure
- D-Proline,4-fluoro-5-oxo-, (4R)-
- D-Proline, 4-fluoro-5-oxo-, (4R)- (9CI)
- (2R,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid
- D-Proline,4-fluoro-5-oxo-,(4R)-(9ci)
- 160705-72-6
- Inchi： 1S/C5H6FNO3/c6-2-1-3(5(9)10)7-4(2)8/h2-3H,1H2,(H,7,8)(H,9,10)/t2-,3-/m1/s1
- InChI Key： NBTWBMODBIAMTC-PWNYCUMCSA-N
- SMILES： F[C@H]1C(N[C@@H](C(=O)O)C1)=O

Computed Properties

Exact Mass: 147.03318
Monoisotopic Mass: 147.03317122g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 66.4Å²

Experimental Properties

PSA: 66.4

(2R,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid Pricemore >>

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